![molecular formula C13H19NO2 B7513776 N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide](/img/structure/B7513776.png)
N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first identified as an endogenous compound that is produced in the body in response to pain and inflammation. Since then, it has been synthesized for use in scientific research to investigate its mechanism of action and potential therapeutic benefits.
Mechanism of Action
N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide acts by inhibiting the reuptake of the endocannabinoid anandamide, which is a natural compound produced in the body that is involved in pain and inflammation. By inhibiting the reuptake of anandamide, this compound increases its concentration in the body, leading to reduced pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including reducing pain and inflammation, protecting against neuronal damage, and reducing the risk of seizures. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress and cellular damage.
Advantages and Limitations for Lab Experiments
The use of N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide in scientific research has several advantages, including its well-defined mechanism of action, its ability to target specific pathways in the body, and its potential therapeutic benefits. However, there are also limitations to its use, including the need for specialized equipment and expertise for its synthesis and handling, as well as potential side effects and toxicity concerns.
Future Directions
There are several future directions for research on N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide, including investigating its potential use in the treatment of addiction, neurological disorders, and other conditions. Further studies are needed to better understand its mechanism of action and potential therapeutic benefits, as well as its safety and toxicity profile. Additionally, there is a need for the development of new and improved synthesis methods for this compound, which may help to facilitate its use in scientific research and clinical applications.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. It acts by inhibiting the reuptake of the endocannabinoid anandamide, leading to reduced pain and inflammation. While there are advantages and limitations to its use in scientific research, there are several future directions for research on this compound, including investigating its potential use in the treatment of addiction, neurological disorders, and other conditions.
Synthesis Methods
The synthesis of N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide involves several steps, starting with the reaction of 5-methylfurfural with ethylamine to form N-(5-methylfuran-2-yl)ethylamine. This intermediate is then reacted with cyclopentanecarboxylic acid chloride to form the final product, this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have analgesic properties, as well as anti-inflammatory and neuroprotective effects. It has also been investigated for its potential use in the treatment of addiction and neurological disorders such as epilepsy and Parkinson's disease.
properties
IUPAC Name |
N-[1-(5-methylfuran-2-yl)ethyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-9-7-8-12(16-9)10(2)14-13(15)11-5-3-4-6-11/h7-8,10-11H,3-6H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHLUDVSDPKHETM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(C)NC(=O)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.